methyl 2-methyl-5-(N-((3-nitrophenyl)sulfonyl)isonicotinamido)benzofuran-3-carboxylate

• IUPAC Name: methyl 2-methyl-5-[(3-nitrophenyl)sulfonyl-(pyridine-4-carbonyl)amino]-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C23H17N3O8S/c1-14-21(23(28)33-2)19-13-16(6-7-20(19)34-14)25(22(27)15-8-10-24-11-9-15)35(31,32)18-5-3-4-17(12-18)26(29)30/h3-13H,1-2H3
• InChI Key: GXDIQPPTFSTBIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)N(C(=O)C3=CC=NC=C3)S(=O)(=O)C4=CC=CC(=C4)[N+](=O)[O-])C(=O)OC
• Molecular Formula: C23H17N3O8S
• Molecular Weight: 495.5 g/mol

Description

Methyl 2-methyl-5-(N-((3-nitrophenyl)sulfonyl)isonicotinamido)benzofuran-3-carboxylate is a useful research compound. Its molecular formula is C23H17N3O8S and its molecular weight is 495.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

Research in organic chemistry often focuses on the synthesis and reactivity of complex molecules. For example, studies have explored the nitration of various benzo[b]thiophen derivatives, revealing insights into substitution patterns and reaction conditions that afford different nitro-isomers. These findings are crucial for understanding how specific functional groups, like the nitro group in the molecule , influence chemical reactivity and stability (Brown et al., 1969). Similarly, the metabolism of isomeric N-methyl-N-nitroso-methylphenyl-methylamines into their corresponding benzoic acids offers insights into how such structures could be metabolized in biological systems, potentially impacting drug design and environmental toxicology (Schweinsberg et al., 1979).

Biological Activity and Pharmacological Potential

The synthesis and evaluation of compounds for their biological activities are fundamental aspects of pharmaceutical research. For instance, certain compounds exhibiting sulfone and nitro groups have been synthesized and tested for their potential as calcium channel blockers, demonstrating the relevance of these functional groups in the development of cardiovascular drugs (Atwal et al., 1987). This suggests that derivatives of the compound could be explored for similar pharmacological activities.

Material Science and Functional Materials

The study of organic molecules extends beyond pharmaceuticals to include materials science, where the synthesis and functionalization of molecules like methyl 2-methyl-5-(N-((3-nitrophenyl)sulfonyl)isonicotinamido)benzofuran-3-carboxylate can lead to new materials with unique properties. For example, the radical addition cascade cyclization of enynes with DMSO to access methylsulfonylated and carbonylated benzofurans under metal-free conditions illustrates the potential for creating functional materials with specific electronic or photophysical properties (Zhang et al., 2018).